macrocarpal I
macrocarpal I
Brand Name:
Vulcanchem
CAS No.:
179388-54-6
VCID:
VC0242441
InChI:
InChI=1S/C28H42O7/c1-15(2)11-17(22-24(32)18(13-29)23(31)19(14-30)25(22)33)20-8-10-28(6,35)21-12-16(26(3,4)34)7-9-27(20,21)5/h13-17,20-21,31-35H,7-12H2,1-6H3/t16-,17?,20+,21-,27+,28-/m1/s1
SMILES:
CC(C)CC(C1CCC(C2C1(CCC(C2)C(C)(C)O)C)(C)O)C3=C(C(=C(C(=C3O)C=O)O)C=O)O
Molecular Formula:
C28H42O7
Molecular Weight:
490.6 g/mol
macrocarpal I
CAS No.: 179388-54-6
Main Products
VCID: VC0242441
Molecular Formula: C28H42O7
Molecular Weight: 490.6 g/mol
| CAS No. | 179388-54-6 |
|---|---|
| Product Name | macrocarpal I |
| Molecular Formula | C28H42O7 |
| Molecular Weight | 490.6 g/mol |
| IUPAC Name | 5-[1-[(1S,4R,4aR,6R,8aS)-4-hydroxy-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde |
| Standard InChI | InChI=1S/C28H42O7/c1-15(2)11-17(22-24(32)18(13-29)23(31)19(14-30)25(22)33)20-8-10-28(6,35)21-12-16(26(3,4)34)7-9-27(20,21)5/h13-17,20-21,31-35H,7-12H2,1-6H3/t16-,17?,20+,21-,27+,28-/m1/s1 |
| Standard InChIKey | PXQFFMATXFLUPK-FBWULOCESA-N |
| Isomeric SMILES | CC(C)CC([C@@H]1CC[C@@]([C@H]2[C@]1(CC[C@H](C2)C(C)(C)O)C)(C)O)C3=C(C(=C(C(=C3O)C=O)O)C=O)O |
| SMILES | CC(C)CC(C1CCC(C2C1(CCC(C2)C(C)(C)O)C)(C)O)C3=C(C(=C(C(=C3O)C=O)O)C=O)O |
| Canonical SMILES | CC(C)CC(C1CCC(C2C1(CCC(C2)C(C)(C)O)C)(C)O)C3=C(C(=C(C(=C3O)C=O)O)C=O)O |
| Appearance | Yellow powder |
| Synonyms | macrocarpal I |
| PubChem Compound | 177346 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume